3-Ethyl-benzotriazin-4-one
Overview
Description
3-Ethyl-benzotriazin-4-one is a derivative of 1,2,3-benzotriazin-4(3H)-one . It is a heterocyclic compound that has been used in the synthesis of pharmaceutically important targets .
Synthesis Analysis
The synthesis of 1,2,3-benzotriazin-4(3H)-ones, including 3-Ethyl-benzotriazin-4-one, has been achieved through a one-pot process . This process involves the diazotisation and subsequent cyclisation of 2-aminobenzamides and 2-aminobenzenesulfonamides via stable diazonium salts . The transformation was compatible with a wide range of aryl functional groups and amide/sulfonamide-substituents .Chemical Reactions Analysis
The chemical reactions involving 1,2,3-benzotriazin-4(3H)-ones include diazotisation and subsequent cyclisation of 2-aminobenzamides and 2-aminobenzenesulfonamides . This process is facilitated by stable diazonium salts .Mechanism of Action
Target of Action
3-Ethyl-benzotriazin-4-one, also known as 3-Ethylbenzo[d][1,2,3]triazin-4(3h)-one, is a heterocyclic compound with important pharmacological properties . It has been reported to have various biological activities and is used in active pharmaceutical ingredients such as anesthetics, antidepressants, and agrochemicals . .
Mode of Action
It is known that benzotriazin-4(3h)-ones, the class of compounds to which 3-ethyl-benzotriazin-4-one belongs, can undergo various chemical transformations, including metal-catalyzed and photochemical denitrogenative transformations . These transformations can lead to the formation of related heterocycles and different cross-coupling reactions .
Biochemical Pathways
Benzotriazin-4(3h)-ones are known to be versatile building blocks for various chemical reactions . They can undergo acid-mediated denitrogenative ortho-hydroxylation and heteroannulation reactions yielding benzo[c][1,2]dithiol-3-ones , which suggests that they may interact with and affect various biochemical pathways.
Result of Action
Benzotriazin-4(3h)-ones are known to have various biological activities and are used in active pharmaceutical ingredients such as anesthetics, antidepressants, and agrochemicals , suggesting that they may have a wide range of molecular and cellular effects.
Action Environment
It is known that the synthesis of benzotriazin-4(3h)-ones can be achieved via a photocyclization reaction upon exposure to violet light (420 nm) , suggesting that light conditions may influence the formation and possibly the action of these compounds.
Safety and Hazards
Future Directions
The synthesis of 1,2,3-benzotriazin-4(3H)-ones, including 3-Ethyl-benzotriazin-4-one, has been developed to be mild and effective . The method is compatible with a wide range of aryl functional groups and amide/sulfonamide-substituents, which suggests potential for further exploration and application in pharmaceutical synthesis .
properties
IUPAC Name |
3-ethyl-1,2,3-benzotriazin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-2-12-9(13)7-5-3-4-6-8(7)10-11-12/h3-6H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWPPRPLIXXOWEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2N=N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-benzotriazin-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
